Cas no 60966-36-1 (21-Hydroxy-20-methylpregn-4-en-3-one)

• Product Name: 21-Hydroxy-20-methylpregn-4-en-3-one
• CAS No: 60966-36-1
• MF: C₂₂H₃₄O₂
• MW: 330.504167079926
• CID: 522592
• PubChem ID: 6454094
• Update Time: 2025-11-02

21-Hydroxy-20-methylpregn-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• Pregn-4-en-3-one,21-hydroxy-20-methyl-
• 20-(HYDROXYMETHYL)PREGN-4-EN-3-ONE
• Pregn-​4-​en-​3-​one, 21-​hydroxy-​20-​methyl-
• (8S,9S,10R,13S,14S,17R)-17-(2-hydroxy-1-methyl-ethyl)-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• 21-Hydroxy-20-methylpregn-4-en-3-one
• DB-260598
• 20-hydroxymethyl-4-pregnen-3-one
• Pregn-4-en-3-one, 21-hydroxy-20-methyl-
• EINECS 262-543-1
• NS00054187
• 60966-36-1
• DTXSID501291726
• SCHEMBL2313430
• (8S,9S,10R,13S,14S,17R)-17-(1-hydroxypropan-2-yl)-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one

• Inchi： 1S/C22H34O2/c1-14(13-23)18-6-7-19-17-5-4-15-12-16(24)8-10-21(15,2)20(17)9-11-22(18,19)3/h12,14,17-20,23H,4-11,13H2,1-3H3/t14?,17-,18+,19-,20-,21-,22+/m0/s1
• InChI Key： ZNWOYQVXPIEQRC-ZRFCQXGJSA-N
• SMILES： OCC(C)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 330.25602
• Monoisotopic Mass: 330.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on 21-Hydroxy-20-methylpregn-4-en-3-one

21-Hydroxy-20-methylpregn-4-en-3-one (CAS No. 60966-36-1): A Comprehensive Overview

21-Hydroxy-20-methylpregn-4-en-3-one (CAS No. 60966-36-1) is a synthetic steroid derivative with significant interest in pharmaceutical and biochemical research. This compound belongs to the pregnane family and is structurally characterized by a 21-hydroxy group and a 20-methyl substitution on the pregn-4-en-3-one backbone. Its unique molecular structure makes it a valuable intermediate in the synthesis of various steroidal drugs and hormones.

The compound's chemical formula is C₂₂H₃₂O₂, with a molecular weight of 328.49 g/mol. Researchers often explore its potential in modulating endocrine functions, given its structural similarity to naturally occurring steroids. Recent studies have investigated its role in enzyme inhibition and receptor binding, particularly in contexts related to metabolic regulation and anti-inflammatory pathways.

In the pharmaceutical industry, 21-Hydroxy-20-methylpregn-4-en-3-one is primarily utilized as a key intermediate in the synthesis of more complex steroidal compounds. Its applications extend to the development of corticosteroid analogs and other therapeutic agents targeting hormonal imbalances. The compound's stability and reactivity profile make it a preferred choice for organic synthesis and medicinal chemistry applications.

From a market perspective, the demand for 21-Hydroxy-20-methylpregn-4-en-3-one has seen steady growth, driven by advancements in steroid research and the increasing need for novel therapeutic agents. The compound is often sourced by pharmaceutical companies and research institutions focusing on drug discovery and biochemical studies. Its availability in high purity grades ensures its suitability for laboratory use and industrial-scale production.

One of the trending topics in steroid research is the exploration of synthetic analogs for their potential in treating metabolic disorders. 21-Hydroxy-20-methylpregn-4-en-3-one has garnered attention due to its structural versatility, which allows for modifications to enhance bioactivity and pharmacokinetic properties. Researchers are particularly interested in its role in developing next-generation therapeutics for conditions like adrenal insufficiency and inflammatory diseases.

The compound's synthesis typically involves multi-step organic reactions, starting from readily available steroid precursors. Key steps include oxidation, methylation, and hydroxylation to achieve the desired molecular framework. Advanced techniques such as chromatographic purification and spectroscopic characterization ensure the final product meets stringent quality standards. These processes are critical for maintaining the compound's purity and efficacy in research applications.

In recent years, the rise of computational chemistry and AI-driven drug design has further amplified interest in 21-Hydroxy-20-methylpregn-4-en-3-one. Researchers are leveraging molecular modeling tools to predict its interactions with biological targets, accelerating the discovery of novel applications. This synergy between experimental and in silico approaches is reshaping the landscape of steroid-based therapeutics.

For laboratories and manufacturers, handling 21-Hydroxy-20-methylpregn-4-en-3-one requires adherence to standard safety protocols. While the compound is not classified as hazardous, proper storage conditions—such as controlled temperature and protection from light—are recommended to preserve its stability. Documentation and regulatory compliance are also essential, particularly for international shipments and research collaborations.

The future of 21-Hydroxy-20-methylpregn-4-en-3-one lies in its potential to bridge gaps in steroid therapeutics. As research continues to uncover its mechanistic insights, the compound is poised to play a pivotal role in addressing unmet medical needs. Its adaptability in chemical synthesis and biological evaluation ensures its relevance in both academic and industrial settings.

In summary, 21-Hydroxy-20-methylpregn-4-en-3-one (CAS No. 60966-36-1) stands as a versatile and valuable compound in the realm of steroid chemistry. Its applications span pharmaceutical development, biochemical research, and drug discovery, making it a cornerstone for innovation. As scientific advancements progress, this compound will undoubtedly remain at the forefront of steroid research and therapeutic innovation.